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Compound of Interest

Compound Name: 3-Chloroazepan-2-one

CAS No.: 1468-55-9

Cat. No.: B8652770

Get Quote

Executive Summary
In the derivatization of cyclic amides (lactams),

-halo lactams serve as critical electrophilic pivots. This guide compares 3-Chloroazepan-2-one
(Cl-Lactam) and 3-Bromoazepan-2-one (Br-Lactam) as precursors for functionalized azepanes,
specifically targeting the synthesis of

-amino lactams (lysine mimics) and

-unsaturated enelactams.

Key Takeaway:

3-Bromoazepan-2-one is the kinetic choice. It offers superior reactivity in nucleophilic

substitutions (

) and eliminations (

) due to the weaker C-Br bond and better leaving group ability of bromide. It is the preferred
intermediate for rapid, high-yield synthesis of 3-azido and 3-amino derivatives.
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3-Chloroazepan-2-one is the thermodynamic/stability choice. It is significantly more robust

against spontaneous hydrolysis and light-induced degradation. It is often preferred when the

intermediate must be stored for extended periods or when reaction selectivity requires a

"harder" electrophile to suppress side reactions like ring contraction.

Physical & Chemical Properties Comparison
The reactivity difference is fundamentally rooted in the carbon-halogen bond properties.

Feature
3-Chloroazepan-2-
one

3-Bromoazepan-2-
one

Impact on
Reactivity

Leaving Group (

)

Chloride (

)

Bromide (

)

is a weaker base (pK

HBr = -9) than

(pK

HCl = -7), making it a

superior leaving

group.

C-X Bond Energy ~81 kcal/mol ~68 kcal/mol

Lower energy C-Br

bond breaks more

easily, lowering

activation energy for

and

pathways.

Bond Length 1.77 Å 1.94 Å

Longer C-Br bond is

more polarizable,

facilitating nucleophilic

attack.

Storage Stability High (Stable at RT)
Moderate (Light

sensitive)

Br-Lactam requires

dark/cold storage to

prevent radical

degradation.
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Reactivity Profile 1: Nucleophilic Substitution ( )
Target Application: Synthesis of 3-Azidoazepan-2-one (Precursor to 3-Aminoazepan-2-

one/Ornithine/Lysine analogs).

Mechanism
The reaction proceeds via an

mechanism where the azide anion (

) attacks the

-carbon, displacing the halide with inversion of configuration (though in the flexible 7-
membered ring, conformational mobility often obscures stereochemical observation).

Comparative Performance
3-Bromoazepan-2-one: Reacts rapidly with sodium azide in polar aprotic solvents (DMF,

DMSO) at mild temperatures (25–60°C). Yields are typically high (>85%) with short reaction

times (1–4 hours).

3-Chloroazepan-2-one: Requires elevated temperatures (80–100°C) or stronger activation

(e.g., addition of KI catalyst to form transient iodo-species, Finkelstein condition). Without

catalysis, reaction times can extend to 12–24 hours, increasing the risk of thermal

degradation or polymerization.

Data Summary (Representative):

Substrate Reagent Conditions Time Yield

| Br-Lactam |

(1.5 eq) | DMF, 60°C | 2 h | 92% | | Cl-Lactam |

(1.5 eq) | DMF, 90°C | 18 h | 74% |

Reactivity Profile 2: Elimination ( )
Target Application: Synthesis of 3,4,5,6-Tetrahydro-2H-azepin-2-one (
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-unsaturated lactam).

Mechanism
Base-induced dehydrohalogenation follows an

pathway. The base abstracts the

-proton (at C4), synchronous with halide departure, forming the conjugated double bond.

Comparative Performance
3-Bromoazepan-2-one: Elimination is facile. Weak bases (e.g.,

in DMF) or organic bases (DBU,

) promote clean elimination at moderate temperatures.

3-Chloroazepan-2-one: Elimination is sluggish. Stronger bases (e.g.,

) or higher temperatures are often required. The harsher conditions increase the risk of
Favorskii-like ring contraction (see below), leading to byproduct formation.

Critical Side Reaction: Ring Contraction
A major pitfall in the chemistry of

-halo lactams is the Favorskii Rearrangement (or quasi-Favorskii), which contracts the 7-
membered azepane ring to a 6-membered piperidine derivative.

Pathway: Formation of a bicyclic aziridinone intermediate followed by nucleophilic ring

opening.

Risk Factor: This is more prevalent with 3-Chloroazepan-2-one when forcing conditions

(strong alkoxide bases, high heat) are used to overcome its low reactivity. The 3-Bromo

analog allows for milder conditions, often bypassing this thermodynamic trap.

Visualizing the Divergent Pathways
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Reactivity Key

3-Haloazepan-2-one
(X = Cl, Br)

3-Azidoazepan-2-one
(Substitution Product)

NaN3, DMF
(Br > Cl rate)

Alpha,Beta-Unsaturated Lactam
(Elimination Product)

Base (DBU/Li2CO3)
(Br > Cl rate)

Piperidine-2-carboxamide
(Ring Contraction Byproduct)

Strong Base (RO-)
(High T, Cl risk)

Br: Fast kinetics, mild conditions

Cl: Slow kinetics, requires heat

Click to download full resolution via product page

Figure 1: Divergent reaction pathways for alpha-halo lactams. Green path represents

substitution (amino acid synthesis), Yellow path represents elimination, and Red path

represents the unwanted ring contraction.

Experimental Protocols
Protocol A: Synthesis of 3-Bromoazepan-2-one (Standard
Reference)
This protocol utilizes phosphorus pentachloride and bromine to alpha-brominate caprolactam.

Reagents:

-Caprolactam (11.3 g, 100 mmol), Phosphorus Pentachloride (

, 22 g), Bromine (

, 16 g), Zinc Chloride (

, trace).

Setup: 250 mL three-neck round-bottom flask equipped with a reflux condenser, dropping

funnel, and gas trap (for HBr/HCl evolution).
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Procedure:

Dissolve caprolactam in dry chloroform or react neat with

to form the imidol chloride intermediate.

Add

dropwise over 30 minutes while maintaining the temperature at 40–50°C.

Critical Step: Heat the mixture to 70–80°C for 2 hours to ensure bromination at the alpha-

position.

Pour the reaction mixture onto crushed ice to hydrolyze the imidol halide back to the

lactam.

Neutralize with solid

and extract with Dichloromethane (DCM).

Purification: Recrystallize from Ethanol/Water.

Expected Yield: 80–85% of off-white crystals.

Protocol B: Comparative Substitution with Sodium Azide
Use this protocol to benchmark the reactivity of Cl vs Br analogs.

Reagents: 3-Haloazepan-2-one (10 mmol), Sodium Azide (

, 15 mmol), DMF (20 mL).

Procedure:

Dissolve the halo-lactam in anhydrous DMF.

Add

in one portion.[1]

For Bromo-analog: Stir at 60°C for 2 hours. Monitor by TLC (Hexane:EtOAc 1:1).
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For Chloro-analog: Stir at 90°C for 12 hours.

Quench with water (50 mL) and extract with Ethyl Acetate (

mL).

Wash organics with brine to remove DMF. Dry over

.

Analysis: The product, 3-azidoazepan-2-one, shows a characteristic strong IR stretch at

~2100 cm

(azide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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